Cas no 1416439-90-1 (Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate
• CAS No: 1416439-90-1
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 4815795
• Update Time: 2025-10-30

Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2,5-DICHLOROPYRIDIN-4-YL)PYRIMIDINE-5-CARBOXYLATE
• Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate

• Inchi： 1S/C12H9Cl2N3O2/c1-2-19-12(18)7-4-16-11(17-5-7)8-3-10(14)15-6-9(8)13/h3-6H,2H2,1H3
• InChI Key： QNPDYGPBDDLZKC-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1N=CC(C(=O)OCC)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: 2.6
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate

Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate, with the CAS number 1416439-90-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate molecule features a pyrimidine core substituted with a dichloropyridine group and an ethyl carboxylate moiety, making it a versatile scaffold for further chemical modifications.

The pyrimidine ring is a fundamental structure in many bioactive molecules, often serving as a key pharmacophore in medicinal chemistry. The presence of chlorine atoms at the 2 and 5 positions of the pyridine ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in the synthesis of more complex derivatives that can target specific biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate has been investigated for its potential role in inhibiting various enzymes and receptors involved in diseases such as cancer and inflammation. The dichloropyridine substituent plays a crucial role in modulating the binding affinity and selectivity of the compound towards its biological targets.

In particular, research has shown that derivatives of this compound exhibit promising activity against kinases, which are enzymes overexpressed in many cancerous cells. The ability to selectively inhibit these kinases without affecting normal cellular processes is a critical factor in developing effective anticancer drugs. The ethyl carboxylate group at the 5-position of the pyrimidine ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in the preparation of this compound.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in reducing tumor growth and inflammation by modulating key signaling pathways. The dichloropyridine moiety is particularly important in this context, as it interacts with biological targets in a way that disrupts pathological processes without causing significant side effects.

The future prospects of Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate are vast, with ongoing research focusing on developing new derivatives with enhanced pharmacological properties. Computational modeling and high-throughput screening techniques are being utilized to identify promising candidates for further development. These approaches will help streamline the drug discovery process and accelerate the delivery of new treatments to patients.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate interacts with biological targets at the molecular level. This information is crucial for designing molecules with improved binding affinity and selectivity.

In conclusion, Ethyl 2-(2,5-dichloropyridin-4-YL)pyrimidine-5-carboxylate (CAS no: 1416439-90-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover its potential applications in treating various diseases, particularly cancer and inflammation-related conditions. As our understanding of this compound grows, so does its promise as a cornerstone molecule in future drug development efforts.